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Compound of Interest

Compound Name: Sperabillin C

Cat. No.: B1681069

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
large-scale fermentation of Sperabillin, a novel class of antibacterial agents. The information is
curated for professionals in drug development and microbial fermentation, offering insights into
process optimization and scalable production.

Introduction to Sperabillin

Sperabillins are a group of potent antibacterial compounds produced by the Gram-negative
bacterium, Pseudomonas fluorescens YK-437.[1] These antibiotics have demonstrated
significant in vivo activity against a range of Gram-positive and Gram-negative bacteria,
including antibiotic-resistant strains.[1] Sperabillin A, a notable member of this class, has been
shown to inhibit the biosynthesis of DNA, RNA, protein, and the cell wall in Escherichia coli.[1]
The unique mode of action and broad-spectrum activity of Sperabillins make them promising
candidates for further drug development.

Fermentation Process Overview

The production of Sperabillin is achieved through a submerged fermentation process using a
pure culture of Pseudomonas fluorescens YK-437. The overall workflow for large-scale
production involves several key stages, from initial culture preparation to downstream
processing and purification of the final product.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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